3-((1-(Pyrimidine-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(pyrimidine-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H14N6O2/c16-9-12-14(20-7-6-17-12)23-11-3-1-8-21(10-11)15(22)13-18-4-2-5-19-13/h2,4-7,11H,1,3,8,10H2
• InChI Key: DTPJYJXAFKWZPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC=CC=N2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H14N6O2
• Molecular Weight: 310.31 g/mol

Description

The compound “3-((1-(Pyrimidine-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile” is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring, a piperidine ring, and a pyrazine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. It could potentially undergo a variety of reactions due to the presence of several functional groups.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including pyrazoles, pyridines, and pyrimidines, are of significant interest in medicinal chemistry due to their diverse biological activities. The synthesis of these compounds often involves reactions with nitriles and hydrazine hydrate, leading to a variety of heterocyclic structures. For example, research has explored the synthesis of pyrazole-4-carbonitriles, indicating the versatility of nitrile-based reactions in creating biologically active heterocycles (Černuchová et al., 2005; Elneairy et al., 2006).

Application in Biological Studies

The synthesis of novel heterocyclic compounds often targets the exploration of their biological activities, including antimicrobial and antitumor effects. Research into pyrazolo[3,4-d]pyrimidine derivatives has shown potential antibacterial activity, suggesting the relevance of these compounds in developing new therapeutic agents (Rostamizadeh et al., 2013).

Anticancer and Antiviral Activities

Investigations into fused pyridines and pyrimidines have also demonstrated potential antiviral and antitumor activities, indicating the promise of heterocyclic compounds in the development of new medications for treating various diseases (El-Subbagh et al., 2000). These findings highlight the ongoing interest in synthesizing and testing novel heterocyclic compounds for their therapeutic potential.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further studying its synthesis, properties, and potential applications. This could include exploring its use as a pharmaceutical drug, investigating its mechanism of action, and optimizing its synthesis process.